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Compound of Interest

Compound Name: Antifungal agent 35

Cat. No.: B15140831 Get Quote

Disclaimer: The term "antifungal agent 35" does not correspond to a universally recognized or

publicly documented specific chemical entity. It is likely a provisional designation from a specific

research endeavor. To fulfill the detailed requirements of this request, this guide will focus on a

well-characterized and widely used antifungal agent, Fluconazole, a member of the triazole

class. This comprehensive overview will serve as a representative technical guide for

researchers, scientists, and drug development professionals.

Introduction to Fluconazole
Fluconazole is a synthetic, broad-spectrum triazole antifungal agent that is widely used in the

treatment and prevention of superficial and systemic fungal infections.[1] It is a first-generation

triazole that represented a significant advancement in antifungal therapy due to its excellent

bioavailability and favorable pharmacokinetic profile.[1] Fluconazole is particularly effective

against various species of Candida and Cryptococcus. Its primary mechanism of action

involves the inhibition of a key enzyme in the fungal cell membrane biosynthesis pathway.

Chemical Structure and Properties
Fluconazole, chemically known as 2-(2,4-difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-

ol, is a white crystalline solid. Its chemical and physical properties are summarized in the table

below.

Table 1: Physicochemical Properties of Fluconazole
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Property Value Reference

Chemical Formula C₁₃H₁₂F₂N₆O

Molecular Weight 306.27 g/mol

Melting Point 138-140 °C

Solubility

Sparingly soluble in water and

saline. Freely soluble in

methanol.

pKa 2.94

LogP 0.5

Mechanism of Action
Fluconazole exerts its antifungal effect by inhibiting the fungal cytochrome P450 enzyme,

lanosterol 14α-demethylase.[1][2] This enzyme is crucial for the conversion of lanosterol to

ergosterol, an essential component of the fungal cell membrane. The depletion of ergosterol

and the accumulation of toxic 14α-methylated sterols disrupt the integrity and function of the

fungal cell membrane, leading to the inhibition of fungal growth (fungistatic effect) or, at higher

concentrations, fungal cell death (fungicidal effect).
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Mechanism of Action of Fluconazole
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General Synthetic Workflow for Fluconazole

1,3-dichloro-2-(2,4-difluorophenyl)propan-2-ol

Reaction in the presence of a base
(e.g., Sodium Hydride) in a polar aprotic solvent (e.g., DMF)

1H-1,2,4-triazole

Crude Fluconazole

Purification
(e.g., Recrystallization or Chromatography)

Pure Fluconazole
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Workflow for Broth Microdilution Antifungal Susceptibility Testing

Prepare serial two-fold dilutions of Fluconazole in a 96-well microtiter plate.

Inoculate each well of the microtiter plate with the fungal suspension.

Prepare a standardized fungal inoculum (e.g., 0.5-2.5 x 10³ CFU/mL).

Include a growth control (no drug) and a sterility control (no inoculum).

Incubate the plate at a specified temperature (e.g., 35°C) for a defined period (e.g., 24-48 hours).

Read the plate visually or with a spectrophotometer to determine the MIC.

The MIC is the lowest concentration of Fluconazole that causes a significant inhibition of growth compared to the growth control.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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